N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-2-naphthalenesulfonamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]-1,2,4-triazol-3-yl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C19H15FN4O2S/c20-18-8-4-3-7-16(18)12-24-13-21-19(22-24)23-27(25,26)17-10-9-14-5-1-2-6-15(14)11-17/h1-11,13H,12H2,(H,22,23)
• InChI Key: KNNNVWHRJSQWKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=NN(C=N3)CC4=CC=CC=C4F
• Molecular Formula: C19H15FN4O2S
• Molecular Weight: 382.4 g/mol

Description

N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-2-naphthalenesulfonamide is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound is commonly referred to as FN3S and is known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of FN3S is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes or proteins in the body. This inhibition can lead to a wide range of biological effects such as cell death or decreased cell proliferation.
Biochemical and Physiological Effects:
FN3S has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to have antifungal and antibacterial properties. FN3S has also been shown to have potential applications in the treatment of certain diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

FN3S has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in the field of medicinal chemistry. However, there are also several limitations to using FN3S in lab experiments. It can be difficult to determine the optimal dosage for use in experiments, and it may exhibit different effects in different cell types.

Future Directions

There are several potential future directions for the study of FN3S. One potential direction is to further investigate its potential use as a diagnostic tool for certain diseases. Another potential direction is to study its potential applications in the treatment of other diseases such as Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of FN3S and to determine its optimal dosage for use in experiments.
Conclusion:
In conclusion, N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-2-naphthalenesulfonamide is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities and has potential applications in the treatment of certain diseases. Further research is needed to fully understand the mechanism of action of FN3S and to determine its optimal dosage for use in experiments.

Scientific Research Applications

FN3S has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities such as antifungal, antibacterial, and anticancer properties. FN3S has also been studied for its potential use as a diagnostic tool for certain diseases.